5-(4-Bromophenoxy)pyrimidin-2-amine

• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• IUPAC Name: 5-(4-bromophenoxy)pyrimidin-2-amine
• InChI: InChI=1S/C10H8BrN3O/c11-7-1-3-8(4-2-7)15-9-5-13-10(12)14-6-9/h1-6H,(H2,12,13,14)
• InChI Key: XWUATTKQDLWQQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CN=C(N=C2)N)Br

Description

Structural Features:

• Pyrimidine Core : A six-membered aromatic ring with nitrogen atoms at positions 1 and 3.
• Amine Group : At position 2, contributing basicity and hydrogen-bonding potential.
• Phenoxy Substituent : An oxygen-linked benzene ring at position 5, with bromine at the para position.

The SMILES notation for this compound is NC₁=NC=C(OC₂=CC=C(Br)C=C₂)C=N₁ , emphasizing the connectivity between the pyrimidine and benzene rings. The structure can be visualized as:

      NH₂  
       │  
N═C─C─O─C₆H₄Br  
       │  
N═C─C  

Resonance effects between the pyrimidine’s nitrogen atoms and the phenoxy oxygen stabilize the molecule, while the electron-withdrawing bromine atom influences reactivity at the benzene ring.

Positional Isomerism and Substituent Effects

Positional isomerism in this compound arises from two variables:

• Bromine Position on the Benzene Ring (ortho, meta, para).
• Phenoxy Group Position on the Pyrimidine Ring (2-, 4-, or 5-).

Comparative Analysis of Bromine Isomers:

Property	5-(4-Bromophenoxy)pyrimidin-2-amine	5-(3-Bromophenoxy)pyrimidin-2-amine	5-(2-Bromophenoxy)pyrimidin-2-amine
CAS Number	Not reported	1890710-77-6	1889726-39-9
Molecular Weight	266.09 g/mol	266.09 g/mol	266.09 g/mol
Dipole Moment	Higher (para symmetry)	Moderate (meta asymmetry)	Lower (ortho steric hindrance)
Melting Point	Estimated 180–190°C*	Not reported	Not reported

*Estimated based on analogs like 5-(4-bromophenyl)pyrimidin-2-amine (MW 250.09 g/mol).

Substituent Effects:

• Electronic Effects :

  • The para-bromine atom exerts a strong electron-withdrawing effect via inductive withdrawal, deactivating the benzene ring toward electrophilic substitution.
  • The phenoxy group donates electrons through resonance, creating a push-pull electronic environment that may enhance reactivity in nucleophilic aromatic substitution.

• Steric Effects :

  • The para configuration minimizes steric clashes between the bromine and pyrimidine ring, unlike ortho isomers, where proximity to the oxygen bridge could distort bond angles.

• Solubility :

  • Polar solvents like dimethyl sulfoxide (DMSO) likely dissolve the compound due to hydrogen-bonding capacity from the amine and ether oxygen.
  • Bromine’s hydrophobicity reduces aqueous solubility compared to non-halogenated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Bromophenoxy)pyrimidin-2-amine typically involves the reaction of 4-bromophenol with 2-chloropyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like dimethylformamide (DMF) at elevated temperatures. The resulting intermediate is then treated with ammonia or an amine to yield the final product .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(4-Bromophenoxy)pyrimidin-2-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can participate in coupling reactions, forming new carbon-carbon or carbon-heteroatom bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents like DMF or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidines, while oxidation and reduction can lead to different oxidation states and functional groups on the pyrimidine ring .

Scientific Research Applications

5-(4-Bromophenoxy)pyrimidin-2-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound is studied for its biological activities, including antimicrobial and anticancer properties.

Materials Science: It is used in the development of advanced materials, such as organic semiconductors and polymers.

Mechanism of Action

The mechanism of action of 5-(4-Bromophenoxy)pyrimidin-2-amine involves its interaction with specific molecular targets. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in disease pathways. The exact molecular targets and pathways depend on the specific application and the structure of the derivatives synthesized from this compound .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Features
5-(4-Bromophenoxy)pyrimidin-2-amine	5-(4-Bromophenoxy)	C₁₀H₈BrN₃O	266.09	Not reported	Bromophenoxy group enhances lipophilicity and electronic effects.
4-(4-Bromophenyl)pyrimidin-2-amine	4-(4-Bromophenyl)	C₁₀H₈BrN₃	250.09	204–207	Bromophenyl substitution increases rigidity and crystallinity .
5-(4-Fluorophenyl)pyrimidin-2-amine	5-(4-Fluorophenyl)	C₁₀H₈FN₃	189.20	Not reported	Fluorine’s electronegativity improves metabolic stability and binding affinity .
5-(4-Methoxyphenyl)pyrimidin-2-amine	5-(4-Methoxyphenyl)	C₁₁H₁₁N₃O	201.23	Not reported	Methoxy group enhances solubility but reduces electron-withdrawing effects .
5-Azido-4-(5-bromo-2,4-dimethoxyphenyl)-6-phenylpyrimidin-2-amine	5-Azido, 4-(5-bromo-2,4-dimethoxyphenyl)	C₁₇H₁₄BrN₅O₂	428.24	178	Azido and bromo groups enable click chemistry and halogen bonding .

Key Observations:

• Melting Points: Derivatives with rigid substituents (e.g., 4-(4-bromophenyl)) exhibit higher melting points (~200°C), suggesting stronger crystal packing forces. The bromophenoxy group’s flexibility may lower the melting point relative to bromophenyl analogs.
• Solubility: Alkoxy groups (e.g., methoxy) improve aqueous solubility, whereas bromine’s hydrophobicity may reduce it, impacting bioavailability .

Biological Activity

5-(4-Bromophenoxy)pyrimidin-2-amine is a heterocyclic organic compound that has garnered significant attention in medicinal chemistry due to its potential biological activities, particularly as an anticancer agent. This article explores the biological activity of this compound, including its mechanism of action, efficacy against cancer cell lines, and comparisons with similar compounds.

Chemical Structure and Properties

5-(4-Bromophenoxy)pyrimidin-2-amine features a pyrimidine ring substituted at the fifth position with a 4-bromophenoxy group. This unique structure contributes to its chemical properties and biological activities. The molecular formula for this compound is C$_{10}$H$_{8}$BrN$_{3}$O, indicating the presence of bromine, nitrogen, and oxygen in its structure.

Research indicates that 5-(4-Bromophenoxy)pyrimidin-2-amine exhibits notable biological activities through various mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in cancer progression, leading to reduced cellular proliferation rates in cancer cell lines.
• Receptor Interaction : Its binding affinity to biological macromolecules is enhanced by the bromophenoxy group, facilitating interactions with various receptors that are crucial for cancer cell growth.

In Vitro Studies

In vitro studies have demonstrated the anticancer potential of 5-(4-Bromophenoxy)pyrimidin-2-amine against several cancer cell lines. A summary of findings is presented in Table 1:

Cell Line	IC$_{50}$ (μM)	Mechanism of Action
HCT-116 (Colon)	3.1	Induces apoptosis and cell cycle arrest
A549 (Lung)	5.9	Inhibits proliferation via receptor interaction
MCF-7 (Breast)	5.65	Triggers apoptotic pathways

These studies indicate that 5-(4-Bromophenoxy)pyrimidin-2-amine exhibits potent antiproliferative activity comparable to established chemotherapeutic agents like Cisplatin.

Case Studies

In a comparative study involving derivatives of 5-(4-Bromophenoxy)pyrimidin-2-amine, researchers evaluated their cytotoxic effects against various cancer cell lines. Notably, compound 6n from a related series showed IC$_{50}$ values of 2.3 μM against A549 cells, indicating significant efficacy and suggesting that structural modifications can enhance biological activity .

Structure-Activity Relationship (SAR)

The presence of the bromophenoxy substituent significantly enhances the reactivity and biological activity of 5-(4-Bromophenoxy)pyrimidin-2-amine compared to structurally similar compounds. For instance:

Compound Name	Key Differences
4,6-Diphenylpyrimidin-2-amine	Lacks bromine substituents; different reactivity
4,6-Dichloropyrimidin-2-amine	Contains chlorine instead of bromine
4,6-Diphenethoxypyrimidin-2-amine	Features ethoxy groups; different physical properties

The unique structural features of 5-(4-Bromophenoxy)pyrimidin-2-amine contribute to its potential as a lead compound in drug development .

Pharmacokinetic Profile

In silico studies concerning the pharmacokinetic properties (ADMET analysis) of 5-(4-Bromophenoxy)pyrimidin-2-amine suggest favorable characteristics for drug development. The compound shows low toxicity predictions and good metabolic stability, making it a promising candidate for further investigation .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and reaction conditions for preparing 5-(4-Bromophenoxy)pyrimidin-2-amine with high purity?

• Methodological Answer : The synthesis typically involves coupling reactions between bromophenol derivatives and pyrimidine intermediates. Key steps include:

• Catalytic cross-coupling : Use Pd-based catalysts (e.g., Pd(OAc)₂ or Pd₂(dba)₃) with ligands like XPhos in toluene or dioxane at 100–120°C for 48 hours to ensure regioselectivity .
• Purification : Column chromatography (e.g., silica gel with ethyl acetate/hexane gradients) or preparative TLC to isolate the product.
• Yield optimization : Control reaction parameters such as solvent polarity, temperature, and stoichiometry of reagents (e.g., excess 4-bromophenol to drive the reaction) .

Q. Which spectroscopic and analytical techniques are most effective for characterizing 5-(4-Bromophenoxy)pyrimidin-2-amine?

• Methodological Answer :

• NMR spectroscopy : ¹H and ¹³C NMR to confirm the bromophenoxy substitution pattern and amine proton integration .
• Mass spectrometry (ESI+) : Verify molecular weight (e.g., m/z 280 [M+H]⁺) and fragmentation patterns .
• HPLC : Assess purity (>95%) using reverse-phase C18 columns with UV detection at 254 nm .

Advanced Research Questions

Q. How can researchers address discrepancies in biological activity data across different assays for 5-(4-Bromophenoxy)pyrimidin-2-amine?

• Methodological Answer :

• Replicate assay conditions : Standardize cell lines, buffer pH, and incubation times to minimize variability .
• Orthogonal assays : Use SPR (surface plasmon resonance) for binding affinity and cellular assays (e.g., luciferase reporter) for functional validation .
• Purity verification : Re-characterize the compound via HPLC and NMR after prolonged storage to rule out degradation .

Q. What crystallographic strategies are recommended for resolving the structure of 5-(4-Bromophenoxy)pyrimidin-2-amine, particularly with twinned data?

• Methodological Answer :

• Data collection : Use high-resolution synchrotron radiation (λ = 0.7–1.0 Å) to improve signal-to-noise ratios .
• Refinement : Employ SHELXL for small-molecule refinement, utilizing the TWIN/BASF commands to model twinning fractions .
• Validation : Cross-check with PLATON’s ADDSYM to detect missed symmetry operations .

Q. How can structure-activity relationship (SAR) studies elucidate the role of the bromophenoxy group in bioactivity?

• Methodological Answer :

• Analog synthesis : Replace the bromine atom with other halogens (Cl, F) or electron-withdrawing groups (e.g., CF₃) to test electronic effects .
• Biological testing : Compare IC₅₀ values in kinase inhibition assays (e.g., EGFR or CDK2) to correlate substituent effects with potency .
• Computational docking : Use AutoDock Vina to model interactions between the bromophenoxy group and hydrophobic enzyme pockets .

Data Contradiction Analysis

Q. How should researchers interpret conflicting solubility data for 5-(4-Bromophenoxy)pyrimidin-2-amine in polar vs. non-polar solvents?

• Methodological Answer :

• Solvent screening : Test solubility in DMSO (polar aprotic) vs. dichloromethane (non-polar) at 25°C and 40°C to identify temperature-dependent trends .
• Hansen solubility parameters : Calculate HSP values to predict compatibility with co-solvents (e.g., PEG-400) for formulation studies .
• Crystallinity assessment : Compare XRD patterns of precipitates from different solvents to detect polymorphic forms .

Tables for Key Data

Property	Value/Method	Reference
Molecular Weight	280.12 g/mol
Melting Point	168–170°C (DSC)
LogP (Lipophilicity)	3.2 ± 0.1 (HPLC)
Crystallographic Space Group	P2₁/c (monoclinic)

Key Notes

• Avoid using bench-scale synthesis protocols from non-peer-reviewed platforms.
• Cross-validate biological data with orthogonal assays to ensure reproducibility.
• Leverage SHELX-based refinement for high-accuracy structural models .